(5-Fluoro-quinolin-6-yl)-acetic acid methyl ester

• Molecular Formula: C12H10FNO2
• Molecular Weight: 219.21 g/mol
• IUPAC Name: methyl 2-(5-fluoroquinolin-6-yl)acetate
• InChI: InChI=1S/C12H10FNO2/c1-16-11(15)7-8-4-5-10-9(12(8)13)3-2-6-14-10/h2-6H,7H2,1H3
• InChI Key: LZRDQCPWABMUCB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C2=C(C=C1)N=CC=C2)F

Description

(5-Fluoro-quinolin-6-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H10FNO2 and its molecular weight is 219.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(5-Fluoro-quinolin-6-yl)-acetic acid tert-butyl ester (5 g, 19 mmol) in 25 ml of aq. NaOH (4N) was heated to reflux for 4 h. The mixture was washed with ethyl acetate and the aqueous layer was acidified to pH 5 with conc. HCl. The resulting precipitate was collected and washed with water and dried in vacuo to return (5-fluoro-quinolin-6-yl)-acetic acid. To this solid was added conc.H2SO4 (1.2 ml) and MeOH (20 ml) and the solution heated to reflux for 6 h. After cooling the solvent was removed in vacuo and the residue purified by flash column chromatography to return the title compound (2.0 g 48%).